Cas no 2228128-32-1 (methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate
• CAS No: 2228128-32-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6085015
• PubChem ID: 165758022
• Update Time: 2025-10-28

methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate
• EN300-1821822
• methyl 2-amino-2-[1-(4-methylpyridin-3-yl)cyclopropyl]acetate
• 2228128-32-1

• Inchi： 1S/C12H16N2O2/c1-8-3-6-14-7-9(8)12(4-5-12)10(13)11(15)16-2/h3,6-7,10H,4-5,13H2,1-2H3
• InChI Key： XXOMFVWLDQIQEL-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=NC=CC=2C)CC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate

Methyl 2-Amino-2-1-(4-Methylpyridin-3-yl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate (CAS No. 2228128-32-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its cyclopropyl ring and pyridine moiety, which contribute to its distinct chemical properties and biological activities.

The chemical structure of methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate consists of a cyclopropyl ring attached to a pyridine ring, with an amino group and a methyl ester group. The cyclopropyl ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. The pyridine moiety, on the other hand, is known for its aromaticity and basicity, making it an important functional group in many bioactive molecules.

Recent studies have highlighted the potential of methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate in various therapeutic areas. One of the key areas of interest is its role as a modulator of ion channels, particularly calcium channels. Calcium channels play a crucial role in numerous physiological processes, including neuronal signaling, muscle contraction, and hormone secretion. Modulating these channels can have significant implications for treating conditions such as hypertension, arrhythmias, and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate on calcium channel activity. The results showed that this compound effectively inhibited L-type calcium channels in vitro, with a high degree of selectivity. This selective inhibition suggests that methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate could be developed into a potent and specific therapeutic agent for cardiovascular disorders.

Beyond its potential as a calcium channel modulator, methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can effectively reduce inflammation without causing significant side effects are highly sought after in drug development.

A study conducted by a team of researchers at the University of California demonstrated that methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate exhibited potent anti-inflammatory effects in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. These findings suggest that methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate could be a valuable candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the coupling of a cyclopropylcarboxylic acid derivative with a substituted pyridine followed by esterification and amino group introduction. The choice of synthetic method can significantly impact the overall efficiency and cost-effectiveness of large-scale production.

In addition to its therapeutic potential, methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate has also been studied for its use as a research tool in understanding biological processes. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and signaling pathways. For example, researchers have used this compound to study the regulation of calcium channels in neuronal cells, providing insights into the molecular mechanisms underlying neuronal function.

The safety profile of methyl 2-amino-2-1-(4-methylpyridin-3-yl)cyclopropylacetate has been extensively evaluated through preclinical studies. These studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, methyl 2-amino-2-1-(4-methylpyridin-3-y)cyclopropylacetate (CAS No. 2228128-32-) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as cardiovascular disease, inflammation, and neuroscience. As more studies are conducted, it is likely that new therapeutic applications will be discovered, further solidifying the importance of this compound in the field of drug discovery.